Cas no 1193525-42-6 (2-(4-Methoxy-3-methylphenyl)-5-(3-methoxyphenyl)thiophene)

• Product Name: 2-(4-Methoxy-3-methylphenyl)-5-(3-methoxyphenyl)thiophene
• CAS No: 1193525-42-6
• MF: C₁₉H₁₈O₂S
• MW: 310.410024166107
• MDL: MFCD24842554
• CID: 2092714
• Update Time: 2025-11-02

2-(4-Methoxy-3-methylphenyl)-5-(3-methoxyphenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxy-3-methylphenyl)-5-(3-methoxyphenyl)thiophene

• MDL： MFCD24842554
• Inchi： 1S/C19H18O2S/c1-13-11-15(7-8-17(13)21-3)19-10-9-18(22-19)14-5-4-6-16(12-14)20-2/h4-12H,1-3H3
• InChI Key： JLZQUHZSYFHTOL-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=CC=C(C(C)=C1)OC)C1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.4E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-Methoxy-3-methylphenyl)-5-(3-methoxyphenyl)thiophene

Comprehensive Guide to 2-(4-Methoxy-3-methylphenyl)-5-(3-methoxyphenyl)thiophene (CAS 1193525-42-6): Properties, Applications, and Market Insights

2-(4-Methoxy-3-methylphenyl)-5-(3-methoxyphenyl)thiophene (CAS 1193525-42-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiophene derivative features a unique molecular structure with two methoxy-substituted phenyl rings, making it particularly valuable for drug discovery and organic electronics applications.

The compound's molecular formula is C₁₉H₁₈O₂S, with a molecular weight of 310.41 g/mol. Its structural features include a central thiophene ring flanked by aromatic systems with electron-donating methoxy groups, which contribute to its interesting electronic properties. Researchers are particularly interested in how the methoxy substitutions affect the compound's photophysical characteristics and biological activity.

Recent studies have explored 2-(4-Methoxy-3-methylphenyl)-5-(3-methoxyphenyl)thiophene as a potential building block for organic semiconductors. The growing demand for flexible electronics and OLED materials has driven significant research into thiophene derivatives like this compound. Its ability to form stable π-conjugated systems makes it attractive for developing new organic photovoltaic materials and light-emitting diodes.

In pharmaceutical applications, the compound's structural similarity to biologically active molecules has prompted investigations into its potential as a kinase inhibitor scaffold. The presence of both methoxy groups and the thiophene core suggests possible interactions with various enzyme targets, though clinical applications would require extensive further research.

The synthesis of CAS 1193525-42-6 typically involves cross-coupling reactions between appropriately functionalized thiophene and benzene derivatives. Common methods include Suzuki-Miyaura coupling or Stille coupling reactions, which allow for the efficient construction of the desired molecular architecture. Recent advances in green chemistry have led to improved synthetic protocols with better yields and reduced environmental impact.

From a commercial perspective, 2-(4-Methoxy-3-methylphenyl)-5-(3-methoxyphenyl)thiophene remains a niche research chemical. However, market analysts note growing interest from both academic institutions and pharmaceutical companies specializing in small molecule drug development. The compound is typically supplied in milligram to gram quantities by specialty chemical providers, with purity levels ranging from 95% to 98% for most research applications.

Storage and handling recommendations for this compound follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper precautions should be taken when working with any chemical substance. Researchers frequently search for information about the compound's solubility profile (it shows good solubility in common organic solvents like DMSO and dichloromethane) and stability under various conditions.

The future research directions for CAS 1193525-42-6 may include exploring its potential in cancer therapeutics, given the increasing focus on targeted therapies in oncology. Additionally, its electronic properties make it a candidate for investigation in emerging fields like organic spintronics and molecular electronics. The compound's versatility ensures it will remain an important tool for both medicinal chemistry and materials science research in the coming years.

For researchers considering working with this compound, it's important to note that while 2-(4-Methoxy-3-methylphenyl)-5-(3-methoxyphenyl)thiophene shows promise in various applications, thorough characterization and testing are essential. Many scientists search for detailed spectroscopic data (including NMR and mass spectra) and crystallographic information when evaluating such compounds for their specific research needs.

In conclusion, CAS 1193525-42-6 represents an interesting example of how subtle modifications to a thiophene-based scaffold can yield compounds with diverse potential applications. As research continues in both pharmaceutical and materials science domains, this compound may well emerge as an important building block for future technological and therapeutic advances.